molecular formula C11H22O B8443179 3-Hydroxy-3-methyl-1-decene

3-Hydroxy-3-methyl-1-decene

Cat. No. B8443179
M. Wt: 170.29 g/mol
InChI Key: SJVVJZFWUAMYNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Hydroxy-3-methyl-1-decene is a useful research compound. Its molecular formula is C11H22O and its molecular weight is 170.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Hydroxy-3-methyl-1-decene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Hydroxy-3-methyl-1-decene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Hydroxy-3-methyl-1-decene

Molecular Formula

C11H22O

Molecular Weight

170.29 g/mol

IUPAC Name

3-methyldec-1-en-3-ol

InChI

InChI=1S/C11H22O/c1-4-6-7-8-9-10-11(3,12)5-2/h5,12H,2,4,6-10H2,1,3H3

InChI Key

SJVVJZFWUAMYNK-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC(C)(C=C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

BK1114. Trimethylsulfonium iodide (23.53 g, 115.3 mmol) was suspended in anhydrous THF (250 mL) under argon and the slurry cooled to −20° C. A pre-cooled (−20° C.) solution of n-BuLi (2.14M in hexanes, 51.2 mL, 109 mmol) was added slowly via cannulating needle and the solution stirred for 10 minutes at −20° C. A pre-cooled (−20° C.) solution 2-nonanone (5.0 mL, 28.8 mmol) was then added slowly via cannulating needle and the resultant solution was stirred at −20° C. for 1 hour. The reaction was allowed to warm to room temperature over 2 hours. Water (200 mL) was added and the mixture was extracted with Et2O (3×100 mL). The combined organics were dried over MgSO4, filtered and concentrated in vacuo to afford an oily residue. This material was chromatographed on silica gel (eluting with 10% EtOAc/hexanes) to afford 3-hydroxy-3-methyl-1-decene (3.56 g, 72% yield) as a colorless oil.
Quantity
23.53 g
Type
reactant
Reaction Step One
Quantity
51.2 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Three
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
reactant
Reaction Step Five
Name
Quantity
250 mL
Type
reactant
Reaction Step Six

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